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4-Phenylbutanal solubility in organic solvents
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Compound Focus: 4-Phenylbutanal

CAS No.: 18328-11-5

Cat. No.: S793684

A Framework for Solubility Investigation

In the absence of direct data, the following general approach can be used to determine the solubility of a

compound like 4-Phenylbutanal in the laboratory.
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(Start: Solubility Testing]

4 )

2. Experimental Procedure
e Add a small, measured amount of solute to a vial
* Add a known volume of solvent
* Agitate (e.g., vortex, sonicate) at constant temperature
\ * Visually inspect for clarity )

4. Quantitative Analysis
» If soluble, continue adding solute until saturation is reached
* Measure the maximum concentration (e.g., w/v, mol/L)

N

5. Data Recording
* Record solvent, temperature, and saturation concentration

:

@nd: Data for Solvent SelectiorD

No (Turbidity/Precipitate)

Click to download full resolution via product page

A general workflow for experimental determination of compound solubility in various solvents.
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Practical Guidance for Researchers

For your research and drug development work, here are some practical steps and considerations:

e Solvent Selection: Based on the principle of "like dissolves like," 4-Phenylbutanal, with its non-polar
phenyl ring and polar aldehyde group, is likely to be soluble in a range of moderately polar to non-
polar solvents. Common laboratory solvents like dichloromethane (DCM), tetrahydrofuran (THF),
ethyl acetate, and alcohols are good initial candidates for testing [1] [2].

o Safety and Material Compatibility: The table below summarizes key properties of potential solvents

mentioned in the search results. This can aid in safe handling and experimental planning.

Boiling .
. Flash Point Note on 4-
Solvent Point Key Hazards
. (°C) Phenylbutanal
(°C)
Tetrahydrofuran 66 -14 Highly flammable, A versatile, water-
(THF) forms explosive miscible solvent often
peroxides stabilized with BHT [1].
Dichloromethane 39.6 None (but can Suspected A common solvent for
(DCM) form flammable  carcinogen, toxic reactions and extraction
vapors) [2].
1,2-Dichloroethane 84 13 Flammable, toxic, Use requires careful
possibly hazard review [3].
carcinogenic
N-Methyl-2- 202 91 Reproductive Listed as a substance of
pyrrolidone (NMP) toxicity very high concern
(SVHC) by ECHA [4].
Cyclohexane 80.7 -20 Flammable A non-polar solvent [5].

¢ Next Steps: To obtain the specific data you need, | suggest:

o Consulting Specialized Databases: Search platforms like SciFinder or Reaxys, which are
designed for deep chemical data mining.

o Literature Review: Look for experimental procedures in scientific journals where 4-
Phenylbutanal is used as a starting material or intermediate.
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o Laboratory Testing: Conduct your own solubility tests using the general protocol outlined
above.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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